2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carbonitrile

• IUPAC Name: 2,3,4,5-tetrahydro-1H-3-benzazepine-7-carbonitrile
• InChI: InChI=1S/C11H12N2/c12-8-9-1-2-10-3-5-13-6-4-11(10)7-9/h1-2,7,13H,3-6H2
• InChI Key: NNLAHZPDDZEFKU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1C=CC(=C2)C#N
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID20592558
• Molecular Weight: 172.23 g/mol
• CAS RN: 149354-01-8

Description

Physical And Chemical Properties Analysis

• Melting Point : 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carbonitrile forms colorless crystals with a melting point around 197-198°C (in ethanol) .

Scientific Research Applications

Synthesis and Derivative Development

The scientific research on 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carbonitrile primarily focuses on its synthesis and development into various derivatives. One study details a stereoselective synthesis of 2-carbonitrile and 2-aminomethyl-substituted 5-phenylbenzazepine derivatives, showcasing the versatility of the benzazepine scaffold for producing a range of modified derivatives (Cobb et al., 2004). Another research highlights the diastereoselective synthesis of 1,2-disubstituted 2,3,4,5-tetrahydro-1H-3-benzazepines using the Stevens rearrangement, further expanding the range of possible analogues (Valpuesta et al., 2010).

Chemical Transformations

The compound's ability to undergo various chemical transformations is also a key area of interest. Research by Pecherer et al. (1971) demonstrates the nitration of 2,3,4,5-tetrahydro-1H-3-benzazepine and its derivatives, leading to the formation of 7-nitro derivatives which can be further manipulated (Pecherer et al., 1971). Additionally, a novel synthesis approach for aromatic methoxy and methylenedioxy substituted 2,3,4,5-tetrahydro-1H-3-benzazepines has been described, demonstrating the compound's flexibility in functionalization (Pecherer et al., 1972).

Structural Analysis

The structural analysis of various derivatives of this compound is another significant research focus. Studies like those by Blanco et al. (2012) provide insights into the molecular conformations and intermolecular interactions of derivatives, contributing to a deeper understanding of their chemical properties (Blanco et al., 2012).

Synthesis routes and methods

Procedure details

A mixture of 3-(tert-butyloxycarbonyl)-7-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine (765 mg, 2.81 mmol) and trifluoroacetic acid (2 ml), in dichloromethane (20 ml) was stirred at 40° C. for 1 h. The reaction mixture was evaporated to dryness in vacuo and partitioned between ethyl acetate (50 ml) and water (50 ml). The aqueous layer was basified using potassium carbonate and re-extracted with ethyl acetate (2×30 ml). The combined basic organic extracts were dried over sodium sulfate and evaporated in vacuo to give the title compound as a colourless oil (212 mg, 44%).